Cas no 2097872-38-1 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide
• CAS No: 2097872-38-1
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• CID: 5966455
• PubChem ID: 126852720
• Update Time: 2025-06-12

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide
• 2097872-38-1
• N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1-benzofuran-2-carboxamide
• F6517-3677
• AKOS032465982
• N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C21H17NO4/c23-17(14-7-9-15(10-8-14)18-6-3-11-25-18)13-22-21(24)20-12-16-4-1-2-5-19(16)26-20/h1-12,17,23H,13H2,(H,22,24)
• InChI Key： ZYPKYDDCXHHLQG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2=CC=CO2)=CC=1)CNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 347.11575802g/mol
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide

Professional Introduction to N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide (CAS No. 2097872-38-1)

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2097872-38-1, represents a novel molecular entity with a unique structural framework that combines elements of benzofuran and furan derivatives. The presence of hydroxyl and amide functional groups in its structure suggests potential biological activity, making it a subject of intense interest for researchers exploring new therapeutic avenues.

The molecular architecture of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide is characterized by a benzofuran core substituted with a phenyl ring at the 2-position and an ethylene chain terminated with a hydroxyl group at the 2-position. This specific arrangement of functional groups may contribute to its interaction with biological targets, such as enzymes or receptors, in a manner that could modulate various physiological processes. The compound's structural features are reminiscent of molecules that have been investigated for their potential in treating inflammatory diseases, neurodegenerative disorders, and other complex conditions.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. Benzofuran derivatives, in particular, have shown promise in several preclinical studies as scaffolds for drug discovery. The introduction of a furan moiety into the benzofuran structure can enhance the compound's solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, the hydroxyl group in N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide may serve as a hydrogen bond acceptor or participate in hydrophobic interactions, further influencing its binding affinity to biological targets.

The synthesis of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzofuran core through cyclization reactions, followed by functionalization with the phenyl ring and the ethylene chain containing the hydroxyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, may be employed to achieve the desired molecular connectivity with precision.

Evaluation of the pharmacological properties of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated its potential inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a crucial role in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Furthermore, preliminary cell-based assays suggest that the compound may exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related diseases.

The compound's interaction with biological targets is further supported by computational modeling studies that predict favorable binding affinities and mode of action. Molecular docking simulations have been used to explore how N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-benzofuran-2-carboxamide might bind to specific proteins or receptors within cellular pathways relevant to disease mechanisms. These studies provide valuable insights into the compound's potential pharmacological activity and help guide future experimental investigations.

In addition to its pharmacological potential, N-{2-4-(furan-2-yliaphenyl)-hydroxyethyl}benzofuran carboxamide (CAS No. 2097872381) may also exhibit interesting chemical properties that make it useful for further derivatization and optimization. The presence of reactive functional groups allows for modifications that could enhance its solubility, bioavailability, or selectivity towards specific biological targets. Researchers are exploring various strategies to fine-tune these properties through structural modifications, which could lead to more effective drug candidates.

The development of novel pharmaceuticals often involves a multidisciplinary approach that integrates expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. N-{24(furanyl)phenylene}hydroxyethybenzofurancarboxamide (CAS No 2097872381) exemplifies this collaborative effort, as it represents a compound synthesized based on rational design principles and validated through rigorous preclinical testing. Such an integrated approach is essential for translating laboratory discoveries into safe and effective therapeutic agents that can address unmet medical needs.

The future prospects for N-{24(furanyl)phenylene}hydroxyethybenzofurancarboxamide are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action in greater detail and to identify potential clinical applications through further preclinical studies. As our understanding of disease mechanisms continues to evolve, compounds like N-{24(furanyl)phenylene}hydroxyethybenzofurancarboxamide may find utility in treating a wide range of conditions beyond those initially considered.